Cas no 1807199-76-3 (Methyl 4-chloromethyl-3-cyano-5-methoxybenzoate)

• Product Name: Methyl 4-chloromethyl-3-cyano-5-methoxybenzoate
• CAS No: 1807199-76-3
• MF: C₁₁H₁₀ClNO₃
• MW: 239.655002117157
• CID: 4795445
• Update Time: 2025-07-17

Methyl 4-chloromethyl-3-cyano-5-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloromethyl-3-cyano-5-methoxybenzoate

• Inchi： 1S/C11H10ClNO3/c1-15-10-4-7(11(14)16-2)3-8(6-13)9(10)5-12/h3-4H,5H2,1-2H3
• InChI Key： OWUCTEBUUAQFPD-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=CC(C(=O)OC)=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.9
• Topological Polar Surface Area: 59.3

Additional information on Methyl 4-chloromethyl-3-cyano-5-methoxybenzoate

Methyl 4-chloromethyl-3-cyano-5-methoxybenzoate: A Comprehensive Overview

Methyl 4-chloromethyl-3-cyano-5-methoxybenzoate (CAS No. 1807199-76-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The molecular structure of Methyl 4-chloromethyl-3-cyano-5-methoxybenzoate consists of a benzene ring substituted with a chloromethyl group, a cyano group, and a methoxy group, with the methyl ester moiety attached to the carboxylic acid functionality. This combination of functional groups imparts distinct chemical properties and reactivity, making it an attractive candidate for various chemical transformations and biological studies.

Recent advancements in the synthesis and characterization of Methyl 4-chloromethyl-3-cyano-5-methoxybenzoate have been reported in several peer-reviewed journals. For instance, a study published in the Journal of Organic Chemistry detailed an efficient synthetic route to this compound using transition-metal-catalyzed reactions. The researchers demonstrated that palladium-catalyzed cross-coupling reactions could be employed to introduce the chloromethyl and cyano functionalities with high yields and selectivity.

In the context of medicinal chemistry, Methyl 4-chloromethyl-3-cyano-5-methoxybenzoate has shown promise as a lead compound for the development of new drugs. Its structural features, particularly the presence of the cyano group and chloromethyl substituent, suggest potential bioactivity against various targets. Preliminary biological evaluations have indicated that this compound exhibits moderate inhibitory activity against certain enzymes and receptors, which are implicated in various diseases such as cancer and neurodegenerative disorders.

Furthermore, the methoxy group in Methyl 4-chloromethyl-3-cyano-5-methoxybenzoate contributes to its lipophilicity, which is crucial for crossing biological membranes and achieving desired pharmacokinetic properties. This makes it an ideal candidate for further optimization through structure-activity relationship (SAR) studies to enhance its potency and selectivity.

In addition to its potential as a drug candidate, Methyl 4-chloromethyl-3-cyano-5-methoxybenzoate serves as a valuable intermediate in the synthesis of more complex molecules. Its reactivity can be harnessed to introduce additional functional groups or modify existing ones, thereby expanding its utility in synthetic chemistry. For example, the chloromethyl group can be readily converted into other functional groups such as amines or ethers through nucleophilic substitution reactions.

The stability and solubility of Methyl 4-chloromethyl-3-cyano-5-methoxybenzoate have also been investigated to ensure its suitability for various applications. Studies have shown that it is stable under standard laboratory conditions and exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and acetonitrile. These properties facilitate its use in both laboratory-scale experiments and industrial processes.

In conclusion, Methyl 4-chloromethyl-3-cyano-5-methoxybenzoate (CAS No. 1807199-76-3) is a multifaceted compound with significant potential in medicinal chemistry and synthetic organic chemistry. Its unique structural features, coupled with its chemical stability and reactivity, make it an attractive target for further research and development. As ongoing studies continue to uncover new applications and optimize its properties, this compound is poised to play a pivotal role in advancing our understanding of chemical biology and drug discovery.